molecular formula C17H20N2OS B8523714 N-(4-(4-isopropylphenyl)thiazol-2-yl)cyclobutanecarboxamide

N-(4-(4-isopropylphenyl)thiazol-2-yl)cyclobutanecarboxamide

Cat. No.: B8523714
M. Wt: 300.4 g/mol
InChI Key: CENNHEHHBFNEBW-UHFFFAOYSA-N
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Description

N-(4-(4-isopropylphenyl)thiazol-2-yl)cyclobutanecarboxamide is a useful research compound. Its molecular formula is C17H20N2OS and its molecular weight is 300.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H20N2OS

Molecular Weight

300.4 g/mol

IUPAC Name

N-[4-(4-propan-2-ylphenyl)-1,3-thiazol-2-yl]cyclobutanecarboxamide

InChI

InChI=1S/C17H20N2OS/c1-11(2)12-6-8-13(9-7-12)15-10-21-17(18-15)19-16(20)14-4-3-5-14/h6-11,14H,3-5H2,1-2H3,(H,18,19,20)

InChI Key

CENNHEHHBFNEBW-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3CCC3

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-(4-Isopropyl-phenyl)-thiazol-2-yl amine (90 mg, 0.41 mmol) was acylated in CH2Cl2 using cyclobutane carbonyl chloride (60 μL, 0.52 mmol, 1.25 eq.) in the presence of excess pyridine. The reaction was quenched with sat. NH4Cl, extracted with EtOAc and dried over MgSO4. Purification by silica gel chromatography (10% EtOAc in hexanes) afforded 95 mg (80%) of cyclobutanecarboxylic acid [4-(4-isopropyl-phenyl)-thiazol-2-yl]-amide.
Quantity
90 mg
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60 μL
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